(5-Bromo-2,3-dichlorophenyl)methanol

• IUPAC Name: (5-bromo-2,3-dichlorophenyl)methanol
• InChI: InChI=1S/C7H5BrCl2O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2,11H,3H2
• InChI Key: WYKWXDANHBFNLV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CO)Cl)Cl)Br
• Molecular Formula: C7H5BrCl2O
• Molecular Weight: 255.92 g/mol

Description

(5-Bromo-2,3-dichlorophenyl)methanol is a chemical compound with the following structural formula: !Molecular Structure . It belongs to the class of organic compounds known as aryl chlorides and is characterized by the presence of both bromine and chlorine atoms on the aromatic ring.

Synthesis Analysis

The synthesis of this compound involves several steps. One common approach is through metal-catalyzed reactions. Transition metals such as iron, nickel, and ruthenium serve as catalysts in the synthesis of antidepressant molecules, including those with tricyclic antidepressant (TCAs) and selective serotonin reuptake inhibitor (SSRI) structural motifs . These metal-catalyzed procedures enable efficient formation of key structural elements in antidepressant drugs.

Molecular Structure Analysis

The molecular structure of (5-Bromo-2,3-dichlorophenyl)methanol consists of a central phenyl ring with bromine and chlorine substituents at specific positions. The hydroxyl group (–OH) attached to the phenyl ring represents the alcohol functionality .

Physical And Chemical Properties Analysis

• Melting Point : The compound’s melting point is approximately .

Synthesis routes and methods

Procedure details

To a 5:1 (v/v) MeOH:THF solution (0.38 M) of 5-bromo-2,3-dichlorobenzaldehyde (1 eq.) from Step 1, Amine 5 was added at 0° C. sodium borohydride (1.1 eq.) portionwise over 45 min. The reaction solution was stirred at 0° C. for 2 h before the volatiles were removed in vacuo. The resulting residue was then partitioned between ether and 10% aq. HCl. The aqueous layer was separated and back-extracted with ether. The combined organic extracts were washed further with 1 N aq. NaOH, water and brine, dried Na2SO4, filtered and the filtrate concentrated in vacuo. Purification of the crude product thus obtained by way of flash chromatography (SiO2, 9:1 (v/v) Hex:EtOAc→3:7 (v/v) Hex:EtOAc) afforded the title compound as a white solid.